Cas no 1351162-35-0 (Boronic acid, B-[2-bromo-4-(1,1-dimethylethyl)phenyl]-)

• Product Name: Boronic acid, B-[2-bromo-4-(1,1-dimethylethyl)phenyl]-
• CAS No: 1351162-35-0
• MF: C₁₀H₁₄BBrO₂
• MW: 256.93
• CID: 5075877
• Update Time: 2026-03-01

Boronic acid, B-[2-bromo-4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[2-bromo-4-(1,1-dimethylethyl)phenyl]-
• (2-Bromo-4-(tert-butyl)phenyl)boronic acid

• Inchi： 1S/C10H14BBrO2/c1-10(2,3)7-4-5-8(11(13)14)9(12)6-7/h4-6,13-14H,1-3H3
• InChI Key： MTOFOLRMONROPF-UHFFFAOYSA-N
• SMILES： C1C=C(B(O)O)C(Br)=CC=1C(C)(C)C

Additional information on Boronic acid, B-[2-bromo-4-(1,1-dimethylethyl)phenyl]-

Boronic acid, B-[2-bromo-4-(1,1-dimethylethyl)phenyl]- (CAS No. 1351162-35-0): An Overview of Its Properties and Applications

Boronic acid, B-[2-bromo-4-(1,1-dimethylethyl)phenyl]- (CAS No. 1351162-35-0) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound, commonly referred to as B-[2-bromo-4-(1,1-dimethylethyl)phenyl]boronic acid, is characterized by its unique structure and reactivity, making it a valuable building block in the synthesis of complex molecules and pharmaceuticals.

The chemical structure of B-[2-bromo-4-(1,1-dimethylethyl)phenyl]boronic acid consists of a boronic acid moiety attached to a substituted phenyl ring. The presence of the bromine atom and the tert-butyl group on the phenyl ring imparts specific electronic and steric properties that influence its reactivity and utility in various chemical reactions. These features make it particularly useful in Suzuki-Miyaura coupling reactions, which are widely employed in the synthesis of biologically active compounds.

Recent advancements in the field have highlighted the importance of B-[2-bromo-4-(1,1-dimethylethyl)phenyl]boronic acid in the development of novel therapeutic agents. For instance, studies have shown that this compound can be used to synthesize potent inhibitors of specific enzymes involved in disease pathways. One notable application is in the synthesis of inhibitors for kinases, which play crucial roles in signal transduction and cell proliferation. These inhibitors have shown promise in treating various cancers and inflammatory diseases.

In addition to its role in drug discovery, B-[2-bromo-4-(1,1-dimethylethyl)phenyl]boronic acid has also found applications in materials science. Its ability to undergo controlled polymerization reactions has led to the development of functional polymers with tailored properties. These polymers can be used in a variety of applications, including drug delivery systems, sensors, and coatings.

The synthesis of B-[2-bromo-4-(1,1-dimethylethyl)phenyl]boronic acid typically involves several steps, starting from commercially available starting materials. One common synthetic route involves the bromination of 4-tert-butyltoluene followed by a boronation step using boronic acid or borane complexes. The resulting product can then be purified using standard techniques such as column chromatography or recrystallization.

The physical properties of B-[2-bromo-4-(1,1-dimethylethyl)phenyl]boronic acid are well-characterized. It is a white crystalline solid with a melting point ranging from 85 to 87°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). Its solubility profile makes it easy to handle and manipulate in laboratory settings.

In terms of safety and handling, while B-[2-bromo-4-(1,1-dimethylethyl)phenyl]boronic acid is generally considered safe for laboratory use under proper conditions, it is important to follow standard safety protocols when working with any chemical compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring adequate ventilation in the work area.

The environmental impact of B-[2-bromo-4-(1,1-dimethylethyl)phenyl]boronic acid is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to dispose of any waste products according to local regulations to minimize potential environmental risks.

In conclusion, Boronic acid, B-[2-bromo-4-(1,1-dimethylethyl)phenyl]- (CAS No. 1351162-35-0) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an essential building block for the development of novel therapeutic agents and functional materials. As research continues to advance in these areas, the importance of this compound is likely to grow further.